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Compound of Interest

Compound Name: 5-Hexen-2-OL

Cat. No.: B1606890 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-hexen-2-ol, a secondary alcohol

with significant applications in chemical synthesis and potential relevance in drug discovery.

This document details its chemical identity, physical properties, a representative synthetic

protocol, and known biological activities, offering valuable information for researchers in

organic chemistry and medicinal chemistry.

Chemical Identity and Properties
5-Hexen-2-ol, systematically named hex-5-en-2-ol according to IUPAC nomenclature, is a

chiral organic compound.[1] It exists as a racemic mixture and as two distinct enantiomers, (S)-

(+)-5-hexen-2-ol and (R)-(-)-5-hexen-2-ol. The Chemical Abstracts Service (CAS) has

assigned the following registry numbers:

Racemic 5-Hexen-2-ol: 626-94-8[1][2][3][4][5]

(S)-(+)-5-Hexen-2-ol: 17397-24-9[6]

(R)-(-)-5-Hexen-2-ol: 17397-29-4[7]

A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-Hexen-2-ol
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Property Value Source

Molecular Formula C₆H₁₂O [2][3][4][6]

Molecular Weight 100.16 g/mol [4][6][7]

Boiling Point 130-131 °C [7]

Density 0.828 g/mL at 25 °C [7]

Refractive Index (n20/D) 1.4320 [7]

Flash Point 43.33 °C (closed cup) [7]

logP (Octanol/Water Partition

Coefficient)
1.333 (calculated) [7]

Vapor Pressure
2.58 mmHg at 25 °C

(estimated)
[8]

Synthesis of 5-Hexen-2-ol: An Experimental
Protocol
The synthesis of 5-hexen-2-ol can be achieved through various organic synthesis routes. A

common approach involves the nucleophilic addition of an allyl organometallic reagent to an

appropriate epoxide. The following protocol describes the synthesis of (S)-5-hexen-2-ol from

(S)-propylene oxide and allylmagnesium bromide.

Materials:
(S)-(-)-Propylene oxide

Allylmagnesium bromide solution

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Round-bottom flask

Addition funnel

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:
Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, an

addition funnel, and a nitrogen inlet is charged with a solution of allylmagnesium bromide in

anhydrous diethyl ether under a nitrogen atmosphere.

Cooling: The flask is cooled to 0 °C using an ice bath.

Addition of Epoxide: (S)-(-)-Propylene oxide, dissolved in anhydrous diethyl ether, is added

dropwise to the stirred Grignard reagent solution via the addition funnel. The rate of addition

is controlled to maintain the reaction temperature below 5 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to slowly warm to

room temperature and is stirred for an additional 12 hours.

Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated

aqueous ammonium chloride solution while cooling the flask in an ice bath.

Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is

separated and extracted twice with diethyl ether.

Washing and Drying: The combined organic layers are washed with brine, dried over

anhydrous magnesium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by fractional distillation to yield (S)-5-hexen-2-ol.
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A schematic workflow for the synthesis of 5-Hexen-2-ol.

Biological Activity and Significance
5-Hexen-2-ol has been identified as a constituent of various natural products.[6] Research has

indicated that this compound possesses a broad spectrum of biological activities, including

antibacterial, antifungal, antiparasitic, and antimalarial properties.[6] For instance, it has been

shown to inhibit the growth of Penicillium by competitively inhibiting ergosterol biosynthesis.[6]

This range of biological activities makes 5-hexen-2-ol and its derivatives interesting scaffolds

for the development of new therapeutic agents.

The chiral nature of 5-hexen-2-ol is also of significant interest in drug development, as

enantiomers of a chiral drug can exhibit different pharmacological activities and metabolic

fates. The availability of synthetic routes to enantiomerically pure forms of 5-hexen-2-ol is
therefore crucial for structure-activity relationship (SAR) studies and the development of

stereospecific drugs.
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Biological activities of 5-Hexen-2-ol and its relevance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to 5-Hexen-2-ol: Properties,
Synthesis, and Biological Significance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606890#5-hexen-2-ol-iupac-name-and-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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